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Compound of Interest

Compound Name: L-Alanyl-L-Glutamine

Cat. No.: B1664493 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
L-Alanyl-L-Glutamine is a dipeptide composed of L-alanine and L-glutamine.[1] It is a highly

soluble and stable source of L-glutamine, an essential amino acid crucial for the growth and

proliferation of mammalian cells in culture.[2][3] Unlike L-glutamine, which readily degrades in

liquid media to form ammonia, a cytotoxic byproduct, L-Alanyl-L-Glutamine is stable in

aqueous solutions and can withstand heat sterilization.[1][2] This stability makes it an ideal

supplement for cell culture media, ensuring a consistent and non-toxic supply of L-glutamine to

the cells.[4] This document provides a detailed protocol for the preparation of a 200mM L-
Alanyl-L-Glutamine stock solution.

Quantitative Data Summary
A summary of the key quantitative data for L-Alanyl-L-Glutamine is presented in the table

below for easy reference.
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Parameter Value Reference

Molecular Formula C₈H₁₅N₃O₄ [2][5][6]

Molecular Weight 217.22 g/mol [5][6][7][8][9]

Appearance
White to off-white crystalline

powder
[2]

Solubility in Water Highly soluble [1][2][3][5]

Stock Solution Concentration 200 mM

Storage of Powder Room temperature [10]

Storage of Stock Solution 2-8°C or ≤-15°C [11][12]

Experimental Protocol: Preparation of 200mM L-
Alanyl-L-Glutamine Stock Solution
This protocol outlines the steps to prepare a 100 mL of 200mM L-Alanyl-L-Glutamine stock

solution. Adjust the quantities proportionally for different volumes.

Materials:

L-Alanyl-L-Glutamine powder (CAS Number: 39537-23-0)

Cell culture-grade water (e.g., Water for Injection - WFI)

Sterile 100 mL volumetric flask or graduated cylinder

Sterile 100 mL storage bottle

Analytical balance

Weighing paper or boat

Spatula

Magnetic stirrer and stir bar (optional)
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Sterile 0.22 µm filter and syringe for sterilization

Procedure:

Calculation: To prepare 100 mL (0.1 L) of a 200 mM (0.2 mol/L) solution, the required mass

of L-Alanyl-L-Glutamine is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.2 mol/L x 0.1 L x 217.22 g/mol = 4.3444 g

Weighing: Accurately weigh 4.344 g of L-Alanyl-L-Glutamine powder using an analytical

balance.

Dissolving:

Add approximately 80 mL of cell culture-grade water to a sterile beaker or flask.

Gradually add the weighed L-Alanyl-L-Glutamine powder to the water while stirring. A

magnetic stirrer can be used to facilitate dissolution.

Continue stirring until the powder is completely dissolved. L-Alanyl-L-Glutamine is highly

soluble in water.[1][2][3][5]

Volume Adjustment:

Once fully dissolved, transfer the solution to a 100 mL volumetric flask.

Rinse the original beaker or flask with a small amount of cell culture-grade water and add

the rinsing to the volumetric flask to ensure all the solute is transferred.

Carefully add cell culture-grade water to the volumetric flask until the bottom of the

meniscus reaches the 100 mL mark.

Sterilization:

Sterilize the 200mM L-Alanyl-L-Glutamine solution by passing it through a sterile 0.22

µm syringe filter into a sterile storage bottle. This is a critical step to prevent microbial
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contamination of cell cultures.

Storage:

Label the sterile storage bottle with the name of the solution (200mM L-Alanyl-L-
Glutamine), the date of preparation, and your initials.

Store the stock solution at 2-8°C for short-term use or at ≤-15°C for long-term storage.[11]

[12] Commercially available 200mM L-Alanyl-L-Glutamine solutions can be stored for up

to 36 months at 2-8°C.[11]

Visualizations
Experimental Workflow for Preparing 200mM L-Alanyl-L-Glutamine Stock Solution
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Workflow for Preparing 200mM L-Alanyl-L-Glutamine Stock Solution

Calculate Mass of
L-Alanyl-L-Glutamine

Weigh 4.344 g of
L-Alanyl-L-Glutamine Powder

Dissolve Powder in
~80 mL of Water

Adjust Volume to 100 mL
with Water

Sterilize through a
0.22 µm Filter

Store at 2-8°C
or ≤-15°C

Click to download full resolution via product page

Caption: A flowchart illustrating the key steps for preparing a sterile 200mM L-Alanyl-L-
Glutamine stock solution.
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Cellular Uptake and Utilization of L-Alanyl-L-Glutamine
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Caption: Diagram showing the cellular uptake and enzymatic cleavage of L-Alanyl-L-
Glutamine into L-Alanine and L-Glutamine for use in cellular metabolism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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